Cas no 1042693-22-0 (N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide
• CAS No: 1042693-22-0
• MF: C₂₀H₂₁ClN₄O₃S
• MW: 432.923742055893
• CID: 5432710
• PubChem ID: 2955261
• Update Time: 2025-07-23

N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1042693-22-0
• SR-01000276353
• VU0512747-1
• AKOS002234088
• N-(5-chloro-2-methoxyphenyl)-2-(3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl)acetamide
• F3177-0011
• AKOS016300428
• N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide
• CBKinase1_019360
• CBKinase1_006960
• SR-01000276353-1

• Inchi： 1S/C20H21ClN4O3S/c1-28-17-8-7-13(21)11-15(17)24-18(26)12-16-19(27)22-9-10-25(16)20(29)23-14-5-3-2-4-6-14/h2-8,11,16H,9-10,12H2,1H3,(H,22,27)(H,23,29)(H,24,26)
• InChI Key： ICIVUDRFDPRSCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CC1C(NCCN1C(NC1C=CC=CC=1)=S)=O)=O)OC

Computed Properties

• Exact Mass: 432.1022894g/mol
• Monoisotopic Mass: 432.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide

Introduction to N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide (CAS No. 1042693-22-0)

N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 1042693-22-0, represents a convergence of advanced chemical synthesis and medicinal chemistry, making it a subject of intense research interest.

The molecular structure of N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide is characterized by a complex arrangement of functional groups, including a chloro-substituted aromatic ring, a methoxy group, and a piperazine moiety linked to a carbamothioyl group. This intricate configuration suggests potential interactions with biological targets, making it a promising candidate for drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The piperazine scaffold in N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide is known to be a key pharmacophore in many psychoactive drugs, due to its ability to interact with serotonin receptors and other neurotransmitter receptors. This property makes the compound of significant interest for potential applications in the treatment of neurological and psychiatric disorders.

One of the most compelling aspects of this compound is its structural similarity to known active pharmaceutical ingredients (APIs) that have demonstrated efficacy in clinical trials. For instance, the presence of a carbamothioyl group suggests potential bioactivity akin to thiazole derivatives, which have been explored for their antimicrobial and anti-inflammatory properties. Additionally, the chloro and methoxy substituents on the aromatic ring may enhance lipophilicity, improving oral bioavailability—a critical factor in drug development.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, underscores the compound's complexity and the expertise required for its production. These synthetic strategies are not only indicative of the compound's structural complexity but also highlight the advancements in synthetic organic chemistry that enable such intricate molecular constructions.

Recent studies have begun to explore the pharmacological profile of N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide using both in vitro and in vivo models. Preliminary findings suggest that this compound exhibits notable affinity for certain serotonin receptors, particularly 5-HT1A and 5-HT7, which are implicated in various neurological disorders. The binding affinity and selectivity observed in these studies indicate that this compound could serve as a lead molecule for further development into a therapeutic agent.

The potential therapeutic applications of N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioyl)piperazin-2-yl]acetamide are broad and multifaceted. Given its interaction with serotonin receptors, it may have utility in treating conditions such as depression, anxiety disorders, and cognitive impairments. Additionally, the compound's structural features suggest potential activity against other neurological targets, including dopamine receptors involved in motor control and reward pathways. These possibilities make it an attractive candidate for further investigation into novel pharmacological interventions.

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-1-(phenylcarbamothioy)piperazin-2-y]acetamide (CAS No. 1042693-22-0) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated interactions with key neurotransmitter receptors position it as a promising lead for further development into therapeutic agents targeting neurological and psychiatric disorders. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in the advancement of medicinal chemistry.